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Compound of Interest

Compound Name: Valproic acid-d4-1

Cat. No.: B1433738 Get Quote

Valproic acid-d4 is the deuterated form of Valproic acid, a compound used in research,

particularly as an internal standard for quantification of valproic acid by GC- or LC-MS.[1][2]

Identifier Information

Product Name Valproic Acid-d4

Synonyms
VPA-d4-1; 2-Propylpentanoic acid-d4-1; 2-

(Propyl-1,1-d2)pentanoic-3,3-d2 acid[2][3][4]

CAS Number 345909-03-7[3], 87745-17-3[2][4]

Molecular Formula C₈H₁₂D₄O₂[2][3][4]

Molecular Weight 148.2 g/mol [2][4]

Identified Uses

Laboratory chemicals, manufacture of

substances, pharmaceutical reference standard.

[3][4] This product is for research use only and

not for human or veterinary diagnostic or

therapeutic use.[4]

Section 2: Hazards Identification
Valproic acid-d4 is classified as a hazardous substance. The GHS classification indicates

several health risks.
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GHS Classification:[3]

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[3]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[3]

Serious eye damage/eye irritation (Category 1, 2A), H318/H319: Causes serious eye

damage/irritation.[3]

Reproductive toxicity (Category 1A, 1B), H360: May damage fertility or the unborn child.[3]

Specific Target Organ Toxicity - Single Exposure (Category 3), H335: May cause respiratory

irritation.

GHS Label Elements:

Pictograms:

Corrosion (GHS05)

Exclamation Mark (GHS07)

Health Hazard (GHS08)

Signal Word: Danger or Warning[3]

Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H318/H319: Causes serious eye damage/irritation.[3]

H335: May cause respiratory irritation.

H360: May damage fertility or the unborn child.[3]

Precautionary Statements:
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P264: Wash hands thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P330: Rinse mouth.[3]

P405: Store locked up.[3]

P501: Dispose of contents/container in accordance with local regulation.[3]
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GHS Hazard Classification

Hazard Pictograms

Precautionary Statements
Acute Toxicity (Oral, Cat. 4)

Exclamation Mark

Wear Protective Gear

Prevention

Wash Hands After Handling

Prevention

If Swallowed: Call Poison Center

Response

Skin Irritation (Cat. 2) Prevention
Prevention

If on Skin: Wash with Water

ResponseEye Irritation (Cat. 2A)

Prevention

Prevention

If in Eyes: Rinse with Water

Response

Reproductive Toxicity (Cat. 1A/1B)

Health Hazard

Prevention

Prevention

Click to download full resolution via product page

Caption: Logical relationship between GHS classifications and precautionary statements.

Section 3: Composition/Information on Ingredients
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Component CAS Number Formula

Valproic Acid-d4
345909-03-7 / 87745-17-3[2]

[3][4]
C₈H₁₂D₄O₂[2][3][4]

Section 4: First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Remove contact lenses. Immediately flush eyes

with large amounts of water, separating eyelids

to ensure adequate flushing.[3] Then consult a

doctor.

Skin Contact
Wash with plenty of soap and water.[3] Remove

contaminated clothing and shoes.[3]

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician immediately.[3]

Inhalation

Relocate to fresh air. If breathing is difficult, give

cardiopulmonary resuscitation (CPR). Avoid

mouth-to-mouth resuscitation.[3]

Section 5: Firefighting Measures
Aspect Information

Suitable Extinguishing Media
Use water spray, dry chemical, foam, or carbon

dioxide fire extinguisher.[3]

Special Hazards During combustion, may emit irritant fumes.[3]

Advice for Firefighters
Wear self-contained breathing apparatus and

protective clothing.[3]

Section 6: Accidental Release Measures
Personal Precautions:
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Wear full personal protective equipment.[3]

Avoid breathing vapors, mist, dust, or gas.[3]

Ensure adequate ventilation.[3]

Evacuate personnel to safe areas.[3]

Environmental Precautions:

Prevent further leakage or spillage.[3]

Keep the product away from drains or water courses.[3]

Methods for Cleaning Up:

Absorb solutions with liquid-binding material (e.g., diatomite, universal binders).[3]

Decontaminate surfaces and equipment by scrubbing with alcohol.[3]

Dispose of contaminated material according to local regulations.[3]
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Chemical Spill Occurs

Evacuate Area

Ensure Adequate Ventilation

Wear Full PPE

Contain Spill

Absorb with Inert Material

Decontaminate Surfaces with Alcohol

Dispose of Waste Properly

Spill Cleanup Complete

Click to download full resolution via product page

Caption: General workflow for handling a chemical spill.
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Section 7: Handling and Storage
Handling: Avoid inhalation, and contact with eyes and skin.[3] Use only in areas with

appropriate exhaust ventilation.[3] Wear protective gloves, clothing, and eye/face protection.

[3]

Storage: Store locked up.[3] Keep in a well-ventilated room.[5] Recommended storage

temperature is -20°C.[2]

Section 8: Exposure Controls/Personal Protection
Engineering Controls: Use in a laboratory hood whenever possible.[5]

Personal Protective Equipment:

Eye/Face Protection: Wear safety goggles.[4]

Skin Protection: Wear protective gloves and a full-sleeved apron or protective clothing.[3]

[4]

Respiratory Protection: Use a self-contained breathing apparatus, especially when dust

formation is possible.[4]

Section 9: Physical and Chemical Properties
Property Value

Appearance Liquid[3] or Solid[6]

Relative Density 0.927 ± 0.06 g/cm³[3]

Water Solubility No data available[3]

Melting/Freezing Point Not applicable / Undetermined[3]

Boiling Point/Range Undetermined

Flash Point No data available[3]

Vapor Pressure Not applicable

Stability Stable for ≥ 2 years when stored at -20°C.[2]
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Section 10: Stability and Reactivity
Reactivity: No further relevant information available.

Chemical Stability: No decomposition if used according to specifications.

Possibility of Hazardous Reactions: No dangerous reactions known.

Conditions to Avoid: No further relevant information available.

Incompatible Materials: Strong oxidizers.[7]

Hazardous Decomposition Products: No dangerous decomposition products known.

Section 11: Toxicological Information
Acute Toxicity: Harmful if swallowed.[3]

Skin Corrosion/Irritation: Causes skin irritation.[3]

Serious Eye Damage/Irritation: Causes serious eye damage/irritation.[3]

Reproductive Toxicity: May damage fertility or the unborn child.[3]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC or ACGIH.[3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Section 12: Experimental Protocols
Detailed experimental protocols for Valproic acid-d4 are not provided in the safety data sheets.

However, its primary use is as an internal standard for the quantification of valproic acid by Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS).[2] Researchers should follow established analytical chemistry protocols for using

internal standards in these techniques. This typically involves adding a known quantity of

Valproic acid-d4 to a sample before extraction and analysis. The ratio of the signal from the

analyte (Valproic acid) to the internal standard (Valproic acid-d4) is then used for quantification.
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Section 13: Signaling Pathways
Valproic acid, the non-deuterated form of this compound, is known to have several

mechanisms of action, including the inhibition of histone deacetylases (HDACs).[2][8] This

inhibition leads to hyperacetylation of histones, which in turn alters gene expression and can

induce differentiation of transformed cells.[2] Valproic acid is specifically known to inhibit class I

HDACs.[2]

Valproic Acid-d4 Histone Deacetylase (HDAC)Inhibits HistonesDeacetylates Acetylated HistonesAcetylation Altered Gene Expression Cell Differentiation

Click to download full resolution via product page

Caption: Simplified signaling pathway of HDAC inhibition by Valproic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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